Cas no 17763-80-3 (4-Nitrophenyl trifluoromethanesulfonate)

• Product Name: 4-Nitrophenyl trifluoromethanesulfonate
• CAS No: 17763-80-3
• MF: C₇H₄F₃NO₅S
• MW: 271.170571327209
• MDL: MFCD00192354
• CID: 87889
• PubChem ID: 253662308
• Update Time: 2025-06-20

4-Nitrophenyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-nitrophenyl trifluoromethanesulfonate
• 4-Nitrophenyl trifluoromethanesulphonate
• 4-Nitrophenyl triflate
• (4-nitrophenyl) trifluoromethanesulfonate
• 4-trifluoromethanesulfonic acid 4-nitrophenyl ester
• p-nitrophenol trifluoromethyl sulfonate
• Trifluoromethanesulfonic Acid 4-Nitrophenyl Ester
• trifluoromethanesulfonic acid p-nitrophenyl ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 4-nitrophenyl ester
• 4-NITROPHENYLTRIFLATE
• 4-Nitrophenyltrifluoromethanesulphonate99%
• 4-Nitrophenyl trifluoromethanesulfonate 99%
• 4-Nitrophenyl trifluoromethanesulfonate,99%
• 4-Nitrophenyl trifluoromethanesulphonate 99%
• 4-Nitrophenyl trifluoroMethanesulfonate, 99% 5GR
• NDTIXHNCNLKURN-UHFFFAOYSA-N
• C7H4F3NO5S
• STL511371
• PC4316
• 5934AD
• BBL100134
• FCH2711290
• 4-nitrophenyl (trifluor
• SY073657
• 4-nitrophenyltrifluoromethanesulfonate
• FT-0619268
• trifluoromethanesulfonic acid4-nitrophenyl ester
• CS-14838
• SCHEMBL37687
• DTXSID60338553
• AKOS003672484
• MFCD00192354
• N0993
• trifluoro-methanesulfonic acid (4-nitrophenyl) ester
• A812281
• J-011302
• C12803
• 4-Nitrophenyl trifluoromethanesulfonate, 99%
• 4-(trifluoromethylsulfonyloxy)-1-nitrobenzene
• CS-M2922
• 17763-80-3
• trifluoromethanesulfonic acid 4-nitrophenylester
• DTXCID20289638
• 4-Nitrophenyl trifluoromethanesulfonate

• MDL： MFCD00192354
• Inchi： 1S/C7H4F3NO5S/c8-7(9,10)17(14,15)16-6-3-1-5(2-4-6)11(12)13/h1-4H
• InChI Key： NDTIXHNCNLKURN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 1998336

Computed Properties

• Exact Mass: 270.97600
• Monoisotopic Mass: 270.97622789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.666
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 331.4°Cat760mmHg
• Flash Point: 154.2°C
• Refractive Index: 1.506
• PSA: 97.57000
• LogP: 3.42720
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

4-Nitrophenyl trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• HazardClass：8
• PackingGroup：II
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 4-Nitrophenyl trifluoromethanesulfonate

Professional Introduction to 4-Nitrophenyl Trifluoromethanesulfonate (CAS No. 17763-80-3)

4-Nitrophenyl Trifluoromethanesulfonate, with the chemical formula C₆H₅NO₃S and CAS number 17763-80-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its nitro and trifluoromethanesulfonate functional groups, has garnered considerable attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The trifluoromethanesulfonate (triflate) group in 4-Nitrophenyl Trifluoromethanesulfonate contributes to its reactivity and stability, making it an excellent leaving group in nucleophilic substitution reactions. This property is particularly useful in the construction of complex molecular architectures, where precise functional group transformations are required. The nitro group, on the other hand, introduces electron-withdrawing effects and can participate in various chemical reactions, such as reduction to an amine or diazotization for further derivatization.

In recent years, 4-Nitrophenyl Trifluoromethanesulfonate has been extensively studied for its role in the development of novel therapeutic agents. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and infectious diseases. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting cancer cell proliferation. The triflate moiety facilitates the introduction of diverse pharmacophores, enabling the design of molecules with enhanced binding affinity and selectivity.

Moreover, the compound has found applications in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The presence of both electron-withdrawing nitro and electron-donating triflate groups allows for fine-tuning of electronic properties, making it an ideal candidate for developing advanced materials with tailored optical and electronic characteristics. These materials are increasingly relevant in the field of flexible electronics and optoelectronics, where performance enhancements are critical.

Recent advancements in synthetic methodologies have further expanded the utility of 4-Nitrophenyl Trifluoromethanesulfonate. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions of the phenyl ring. This flexibility has enabled the generation of a diverse library of derivatives with unique chemical properties. Such libraries are invaluable for high-throughput screening and drug discovery initiatives.

The compound's stability under various reaction conditions also makes it a preferred choice for industrial applications. Its resistance to hydrolysis and oxidation ensures consistent performance in large-scale syntheses, reducing the likelihood of side reactions that could compromise yield and purity. This reliability is particularly important in pharmaceutical manufacturing, where stringent quality control measures are mandatory.

In conclusion, 4-Nitrophenyl Trifluoromethanesulfonate (CAS No. 17763-80-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry, pharmaceutical research, and materials science. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific innovation.